1,3-Dichloropropene (E/Z Mixture)
1,3-Dichloropropene (E/Z Mixture)
1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant.
Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.
1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant.
1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen.
Brand Name:
Vulcanchem
CAS No.:
542-75-6
VCID:
VC0049464
InChI:
InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+
SMILES:
C(C=CCl)Cl
Molecular Formula:
C3H4Cl2
Molecular Weight:
110.97 g/mol
1,3-Dichloropropene (E/Z Mixture)
CAS No.: 542-75-6
Reference Standards
VCID: VC0049464
Molecular Formula: C3H4Cl2
Molecular Weight: 110.97 g/mol
CAS No. | 542-75-6 |
---|---|
Product Name | 1,3-Dichloropropene (E/Z Mixture) |
Molecular Formula | C3H4Cl2 |
Molecular Weight | 110.97 g/mol |
IUPAC Name | (E)-1,3-dichloroprop-1-ene |
Standard InChI | InChI=1S/C3H4Cl2/c4-2-1-3-5/h1-2H,3H2/b2-1+ |
Standard InChIKey | UOORRWUZONOOLO-OWOJBTEDSA-N |
Isomeric SMILES | C(/C=C/Cl)Cl |
Impurities | Two known mutagens, epichlorohydrin and 1,3-dichloro-2-propanol have been identified as impurities in some formulations. Other chlorinated hydrocarbons may be present as impurities and stabilizers. These include chloropicrin, isomers of dichloropropene, dichloropropane, and epichlorohydrin. /1,3-Dichloropropene mixture/ 2,3-Dichloropropene may be present at up to 6.5% |
SMILES | C(C=CCl)Cl |
Canonical SMILES | C(C=CCl)Cl |
Boiling Point | 219 °F at 760 mm Hg (NTP, 1992) 234 °F at 760 mm Hg (NTP, 1992) 109.43333333333298 °C 108 °C 112 °C 226°F |
Colorform | Colorless to straw-colored liquid Amber liquid Colorless to amber liquid /1,3-Dichloropropene/ |
Density | 1.2 at 68 °F (USCG, 1999) 1.224 at 68 °F (NTP, 1992) 1.220 at 25 °C 1.224 @ 20 °C/4 °C Relative density (water = 1): 1.22 1.21 |
Flash Point | 95 °F (NTP, 1992) 28 °C (82 °F) - closed cup 25 °C closed cup; 35 °C open cup 35 °C (open cup) 25 °C c.c. 95°F 77°F |
Melting Point | -119 °F (NTP, 1992) <-50 °C -50°C -119°F |
Physical Description | 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant. Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant. Liquid COLOURLESS LIQUID WITH PUNGENT ODOUR. Colorless to straw-colored liquid with a sharp, sweet, irritating, chloroform-like odor. Colorless to straw-colored liquid with a sharp, sweet, irritating, chloroform-like odor. [insecticide] [Note: Exists as mixture of cis- & trans-isomers.] |
Description | 1,3-dichloropropene appears as a clear colorless liquid. Flash point 95°F. Denser (at 10.2 lb / gal) than water and insoluble in water. Vapors are heavier than air. Used to make other chemicals and as soil fumigant. Trans-1,3-dichloropropene appears as a clear colorless liquid with chloroform odor. Flash point 95° F. Density 1.225 g/cm3 and insoluble in water. Hence sinks in water. A strong irritant. Used as a soil fumigant. 1,3-Dichloropropene is used as a component in formulations for soil fumigants. Acute (short-term) inhalation exposure of humans following a spill caused mucous membrane irritation, chest pain, and breathing difficulties. Effects on the lung have been observed in rats acutely exposed to 1,3- dichloropropene by inhalation. Chronic (long-term) dermal exposure may result in skin sensitization in humans. Damage to the nasal mucosa and urinary bladder are the primary health effects of rodents chronically exposed to 1,3-dichloropropene by inhalation. Information on the carcinogenic effects of 1,3- dichloropropene in humans is limited; two cases of histiocytic lymphomas and one case of leukemia have been reported in humans accidentally exposed by inhalation to concentrated vapors during cleanup of a tank truck spill. An increased incidence of bronchioalveolar adenomas has been reported in male mice exposed by inhalation but not in rats or female mice. EPA has classified 1,3-dichloropropene as a Group B2, probable human carcinogen. |
Shelf Life | Stable under recommended storage conditions. Stable under normal conditions. |
Solubility | less than 0.1 mg/mL at 61.7° F (NTP, 1992) less than 1 mg/mL at 68.9° F (NTP, 1992) In water, 2 g/L at 20 °C In water at 25 °C: 2,180 mg/L (cis isomer), 2,320 mg/L (trans isomer) Miscible with hydrocarbons, halogenated solvents, esters, and ketones Soluble in toluene, acetone, octane Sol in ether, benzene, chloroform In water, 2,800 mg/l @ 25 °C. Solubility in water, g/100ml at 20 °C: 0.2 0.2% |
Synonyms | 1,3-D; 1,3-Dichloro-1-propene; 1,3-Dichloro-2-propene; 1,3-Dichloropropene; 1,3-Dichloropropylene; 3-Chloroallyl Chloride; 3-Chloropropenyl Chloride; D-D 92; DD 95; Dorlane II; NSC 6202; Telone; Telone 92; Telone II; Telone II-B; α,γ-Dichloropropylen |
Vapor Density | 3.83 (NTP, 1992) (Relative to Air) 3.8 (Air = 1) 1.4 AT 37.8 °C (AIR= 1) Relative vapor density (air = 1): 3.8 3.86 |
Vapor Pressure | 27.9 mm Hg at 68 °F ; 28 mm Hg at 77° F (NTP, 1992) 34 mm Hg at 77 °F (NTP, 1992) 34.3 mm Hg at 25 °C (cis isomer), 23.0 mm Hg at 25 °C (trans isomer) 34 mm Hg @ 25 °C Vapor pressure, kPa at 20 °C: 3.7 28 mmHg at 77° 28 mmHg |
PubChem Compound | 24726 |
Last Modified | Nov 11 2021 |
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